Cas no 612044-50-5 (4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide)

• Product Name: 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide
• CAS No: 612044-50-5
• MF: C₂₀H₁₉NO₄S
• MW: 369.43416428566
• CID: 6012948
• PubChem ID: 1307735
• Update Time: 2025-06-08

4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide
• 4-(2-methoxyphenoxy)-N-(m-tolyl)benzenesulfonamide
• Benzenesulfonamide, 4-(2-methoxyphenoxy)-N-(3-methylphenyl)-
• 612044-50-5
• F1408-0246
• AKOS000809582
• 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzenesulfonamide
• Z56883197

• Inchi： 1S/C20H19NO4S/c1-15-6-5-7-16(14-15)21-26(22,23)18-12-10-17(11-13-18)25-20-9-4-3-8-19(20)24-2/h3-14,21H,1-2H3
• InChI Key： HPYXWZVOELVSRO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C)=C2)(=O)=O)=CC=C(OC2=CC=CC=C2OC)C=C1

Computed Properties

• Exact Mass: 369.10347926g/mol
• Monoisotopic Mass: 369.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 511.1±60.0 °C(Predicted)
• pka: 8.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide

Introduction to 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide (CAS No. 612044-50-5) and Its Emerging Applications in Chemical Biology

The compound 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide, identified by the CAS number 612044-50-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits a unique structural framework that combines aromatic rings with functional groups, making it a promising candidate for further exploration in drug discovery and molecular interactions.

At the core of its chemical identity lies the benzene-1-sulfonamide moiety, which is well-documented for its role in modulating biological pathways. The presence of a 2-methoxyphenoxy substituent at the para position of the benzene ring introduces additional hydrophilicity, while the 3-methylphenyl group enhances lipophilicity. This balance between polar and nonpolar characteristics is crucial for optimizing pharmacokinetic properties, such as solubility and membrane permeability.

Recent advancements in computational chemistry have enabled more precise modeling of this compound's interactions with biological targets. Studies suggest that the sulfonamide group can act as a hinge binder, interacting with key residues in protein active sites. This mechanism has been observed in various therapeutic areas, including kinase inhibition and enzyme modulation. The 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide structure, therefore, serves as a scaffold for designing molecules with enhanced binding affinity and selectivity.

In vitro experiments have begun to unravel the compound's potential pharmacological effects. Initial screening assays indicate activity against certain cancer cell lines, where it disrupts signaling pathways associated with proliferation and survival. The 3-methylphenyl moiety appears to play a critical role in these interactions, likely through π-stacking or hydrophobic interactions with aromatic residues in target proteins. Further research is needed to elucidate the exact mechanisms of action, but these preliminary findings are promising.

The 2-methoxyphenoxy group adds another layer of complexity to the molecule's behavior. This ether linkage not only influences solubility but also may participate in dynamic interactions with biological targets. For instance, it could engage in hydrogen bonding or form transient complexes with polar regions of proteins or nucleic acids. Such versatility makes this compound an attractive candidate for structure-based drug design, where multiple interaction modes can be optimized simultaneously.

From a synthetic chemistry perspective, 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide (CAS No. 612044-50-5) exemplifies elegant molecular construction. The synthesis involves multi-step reactions that carefully introduce each functional group while maintaining regioselectivity. Techniques such as sulfonation followed by nucleophilic substitution or palladium-catalyzed cross-coupling have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient material for both preclinical studies and industrial applications.

The growing interest in this compound is reflected in its increasing citation frequency in scientific literature. Researchers are particularly drawn to its potential as an intermediate in more complex drug candidates. For example, derivatives of this molecule have been explored as inhibitors of enzymes involved in inflammation and metabolic disorders. The ability to modify specific parts of the structure—such as replacing the sulfonamide group with other heterocycles—further expands its utility.

Regulatory considerations also play a significant role in advancing this compound into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that any derived drug candidates meet stringent quality standards. Additionally, toxicological studies are essential to assess safety profiles before human testing can begin. These steps are critical for translating laboratory findings into viable therapeutic options.

The intersection of organic chemistry and bioinformatics continues to drive innovation around molecules like 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide (CAS No. 612044-50-5). High-throughput screening platforms allow researchers to rapidly test thousands of compounds against various biological targets, accelerating the discovery process. Moreover, machine learning models predict potential drug-likeness based on structural features, guiding experimental efforts toward more promising candidates.

Future directions for this compound may include exploring its role in treating neurodegenerative diseases or infectious disorders. The sulfonamide scaffold has historically shown efficacy against bacterial infections, and modifications to this structure could enhance antimicrobial properties while reducing resistance development. Collaborations between academia and industry are likely to foster new applications as knowledge about its biology expands.

In conclusion, 4-(2-methoxyphenoxy)-N-(3-methylphenyl)benzene-1-sulfonamide stands out as a versatile and intriguing molecule with broad implications for chemical biology and medicine. Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases. As research progresses, this compound will continue to be a valuable asset in the quest for innovative treatments.